Cas no 363598-23-6 (2,4,6-trifluoro-3-iodobenzoic Acid)

• Product Name: 2,4,6-trifluoro-3-iodobenzoic Acid
• CAS No: 363598-23-6
• MF: C₇H₂F₃IO₂
• MW: 301.989264965057
• CID: 1478811
• PubChem ID: 11055745
• Update Time: 2025-04-21

2,4,6-trifluoro-3-iodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trifluoro-3-iodobenzoic Acid
• DTXSID20453599
• 2,4,6-tris(fluoranyl)-3-iodanyl-benzoic acid
• AKOS016038572
• 3-Iodo-2,4,6-trifluorobenzoic acid
• 363598-23-6
• A807736

• Inchi： 1S/C7H2F3IO2/c8-2-1-3(9)6(11)5(10)4(2)7(12)13/h1H,(H,12,13)
• InChI Key： JALFCFDOJRNUHE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(=O)O)=C1F)F)F

Computed Properties

• Exact Mass: 301.90516g/mol
• Monoisotopic Mass: 301.90516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives